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Introduction
YNT-185 is a potent and selective non-peptide agonist for the orexin type-2 receptor (OX2R).

[1][2][3] Orexin neuropeptides are central to the regulation of wakefulness, and their deficiency

leads to narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and

cataplexy.[4] YNT-185 mimics the action of endogenous orexin, offering a potential therapeutic

avenue for narcolepsy and other disorders associated with hypersomnia.[2][4] Preclinical

studies in mouse models have demonstrated that YNT-185 effectively promotes wakefulness

and ameliorates narcolepsy-cataplexy symptoms.[1][2][5]

This document provides detailed application notes and protocols for the in vivo administration

of YNT-185 based on published preclinical research.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vivo studies involving YNT-
185 administration in mice.
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Table 1: YNT-185 Efficacy and Selectivity

Parameter Value Species/Cell Line Reference

OX2R EC50 0.028 µM (28 nM)
Human OX2R in CHO

cells
[1][3]

OX1R EC50 2.75 µM
Human OX1R in CHO

cells
[1][3]

Selectivity
~100-fold for OX2R

over OX1R
- [3]

Table 2: In Vivo Administration Protocols and Efficacy in Mice

Administrat
ion Route

Dosage
Range

Vehicle/Sol
vent

Key
Findings

Animal
Model

Reference

Intraperitonea

l (i.p.)
20-60 mg/kg

10% DMSO,

90% Corn Oil

Increased

wakefulness;

Suppressed

cataplexy-like

episodes.

Wild-type,

Orexin

knockout,

and Orexin

neuron-

ablated mice

[1][2][5][6]

Intracerebrov

entricular

(i.c.v.)

30-300 nmol

Saline (YNT-

185•2HCl

form)

Dose-

dependent

increase in

wake time for

3 hours;

Decreased

NREM sleep.

Wild-type and

Orexin

receptor-

deficient mice

[1][5]

Experimental Protocols
Protocol 1: Intraperitoneal (i.p.) Administration of YNT-
185 in Mice
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This protocol describes the preparation and administration of YNT-185 for assessing its effects

on wakefulness and cataplexy-like behavior in mice.

Materials:

YNT-185

Dimethyl sulfoxide (DMSO)

Corn Oil

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Insulin syringes (or other appropriate syringes for i.p. injection)

Animal balance

Appropriate mouse strain (e.g., C57BL/6J, orexin knockout)

Procedure:

Preparation of YNT-185 Formulation:

To prepare a stock solution, dissolve YNT-185 in DMSO.

For the final working solution, prepare a vehicle of 10% DMSO in 90% Corn Oil.[1]

Add the appropriate volume of the YNT-185 stock solution to the corn oil to achieve the

desired final concentration (e.g., for a 20 mg/kg dose in a 25g mouse with an injection

volume of 100 µL, the concentration would be 5 mg/mL).

Vortex the solution thoroughly to ensure a homogenous suspension. Gentle heating or

sonication can be used to aid dissolution if precipitation occurs.[1]

It is recommended to prepare the working solution fresh on the day of the experiment.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#application-notes-and-protocols-for-ynt-185-in-vivo-administration
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#application-notes-and-protocols-for-ynt-185-in-vivo-administration
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#application-notes-and-protocols-for-ynt-185-in-vivo-administration
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#application-notes-and-protocols-for-ynt-185-in-vivo-administration
https://www.medchemexpress.com/ynt-185.html
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#application-notes-and-protocols-for-ynt-185-in-vivo-administration
https://www.medchemexpress.com/ynt-185.html
https://www.medchemexpress.com/ynt-185.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation and Dosing:

Weigh each mouse accurately to determine the precise injection volume.

Administer YNT-185 via intraperitoneal injection at a dosage of 20-40 mg/kg.[1] Higher

doses of up to 60 mg/kg have been used to assess effects on cataplexy.[5][6]

For control groups, administer the vehicle (10% DMSO, 90% Corn Oil) at the same

volume.

Post-Administration Monitoring:

Monitor the animals for changes in sleep/wake states using electroencephalography

(EEG) and electromyography (EMG) recordings.

For narcolepsy models, assess the frequency and latency of cataplexy-like episodes.[5][6]

Protocol 2: Intracerebroventricular (i.c.v.) Administration
of YNT-185 in Mice
This protocol is for the direct central administration of YNT-185 to bypass the blood-brain

barrier. This method is suitable for mechanistic studies confirming the central action of the

compound.

Materials:

YNT-185 dihydrochloride (YNT-185•2HCl), the water-soluble form.[5]

Sterile saline

Stereotaxic apparatus

Anesthesia (e.g., isoflurane)

Hamilton syringe

Cannula implantation surgery equipment
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Appropriate mouse strain

Procedure:

Surgical Implantation of Cannula:

Prior to the experiment, mice must be surgically implanted with a guide cannula directed at

a cerebral ventricle (e.g., the lateral ventricle). This requires stereotaxic surgery under

anesthesia. Allow for a sufficient recovery period post-surgery.

Preparation of YNT-185 Solution:

Dissolve YNT-185 dihydrochloride in sterile saline to the desired concentration.[5] Doses

ranging from 30 to 300 nmol have been shown to be effective.[5]

Prepare a vehicle control of sterile saline.

i.c.v. Injection:

On the day of the experiment, gently restrain the mouse and connect a Hamilton syringe

filled with the YNT-185 solution to the internal cannula.

Infuse the desired volume slowly into the ventricle.

Post-Administration Monitoring:

Monitor sleep/wake patterns using EEG/EMG recordings. I.c.v. administration of YNT-185
has been shown to significantly increase wake time for up to 3 hours post-injection in a

dose-dependent manner.[1][5]

Visualizations
Signaling Pathway of YNT-185
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Caption: YNT-185 binds to and activates the OX2R, a Gq-protein coupled receptor, leading to

increased intracellular calcium and neuronal activation, ultimately promoting wakefulness.

Experimental Workflow for In Vivo Administration
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Preparation Phase

Administration Phase

Monitoring Phase

Data Analysis Phase
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(e.g., Cataplexy)
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Statistical Analysis
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Caption: A typical workflow for an in vivo study of YNT-185, from preparation and administration

to data acquisition and analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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